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Compound of Interest

Compound Name: Enalaprilat

Cat. No.: B1671235

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enalaprilat, the active diacid metabolite of the prodrug enalapril, is a potent inhibitor of the
Angiotensin-Converting Enzyme (ACE). Its primary mechanism of action is the blockage of the
Renin-Angiotensin-Aldosterone System (RAAS), a critical pathway in the regulation of blood
pressure and cardiovascular homeostasis. By inhibiting the conversion of angiotensin | to the
potent vasoconstrictor angiotensin Il, enalaprilat induces vasodilation and reduces aldosterone
secretion, making it a valuable tool in cardiovascular research. Due to its poor oral
bioavailability, in vivo studies investigating the direct effects of enalaprilat necessitate
parenteral administration, primarily through intravenous injection.[1][2]

These application notes provide detailed protocols for the preparation, storage, and in vivo
administration of enalaprilat solutions for animal research, ensuring consistency and
reproducibility in experimental outcomes.

Data Presentation
Enalaprilat Dihydrate Solubility
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Solvent/Vehicle Solubility Notes
Sonication may be required to
Water 12.5 mg/mL o ]
aid dissolution.
] A common vehicle for
Phosphate-Buffered Saline ) o
(PBS) 25 mg/mL intravenous injections.
Sonication can aid dissolution.
Used for preparing
Dimethyl Sulfoxide (DMSO) 100 mg/mL concentrated stock solutions.
Must be diluted for in vivo use.
) ) ) A common diluent for
0.9% Sodium Chloride (Saline)  Soluble ) o )
intravenous administration.
] A compatible diluent for
5% Dextrose in Water (D5W) Soluble

intravenous administration.

Data compiled from publicly available product data sheets.

Stability of Enalaprilat Solutions

Formulation

Storage Temperature

Stability

Commercial Injection (in D5W,
NS, etc.)

Room Temperature (20-25°C)

At least 24 hours[3][4]

In DMSO (stock solution) -20°C Up to 1 year
In DMSO (stock solution) -80°C Up to 2 years
Extemporaneously Prepared )

) ) Stable for at least 91 days in
Oral Suspensions of Enalapril 4°C

Maleate (as a proxy)

citrate buffer[5]

Note: Stability of researcher-prepared enalaprilat solutions for injection should be confirmed

for long-term storage. For acute studies, freshly prepared solutions or solutions stored at 4°C

for no more than 24 hours are recommended.
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Recommended Intravenous (IV) and Intraperitoneal (IP)
Dosages in Rodents

Administration

Animal Model Dosage Range E— Reference
Rat 10 mg/kg/day Intraperitoneal (IP) [6]
Mouse 5-20 mg/kg Intraperitoneal (IP) [6]
Rat 1.0 mg/kg Intravenous (1V) [7]

It is crucial to perform dose-response studies to determine the optimal dosage for a specific
animal model and experimental endpoint.

Experimental Protocols
Protocol 1: Preparation of Enalaprilat Solution for
Intravenous Injection

This protocol describes the preparation of a 1 mg/mL enalaprilat solution in sterile saline for
intravenous administration in rodents.

Materials:

Enalaprilat dihydrate powder

o Sterile 0.9% Sodium Chloride (Saline) for injection

« Sterile conical tubes (15 mL and 50 mL)

 Sterile syringe filters (0.22 pm)

» Sterile syringes and needles

o \ortex mixer

o Calibrated pH meter (optional)
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e Sodium hydroxide (NaOH) solution, 0.1 N (optional, for pH adjustment)
Procedure:

Weighing the Compound: Accurately weigh the required amount of enalaprilat dihydrate
powder in a sterile conical tube. For example, to prepare 10 mL of a 1 mg/mL solution, weigh
10 mg of enalaprilat dihydrate.

Dissolution: Add a small volume of sterile 0.9% saline to the conical tube (e.g., 5 mL for a
final volume of 10 mL). Vortex thoroughly to dissolve the powder. If needed, gentle warming
or sonication can be used to aid dissolution.

Volume Adjustment: Once the powder is completely dissolved, add sterile 0.9% saline to
reach the final desired volume (e.g., 10 mL).

pH Measurement and Adjustment (Optional but Recommended): The pH of the final solution
should ideally be within the physiological range (6.5-7.5). If necessary, adjust the pH using a
sterile 0.1 N NaOH solution, adding it dropwise while monitoring the pH.

Sterilization: Sterilize the final solution by filtering it through a 0.22 um sterile syringe filter
into a sterile vial.

Storage: For immediate use, the solution can be kept at room temperature. For short-term
storage (up to 24 hours), store at 4°C. For longer-term storage, aliquots can be stored at
-20°C, though stability should be validated. Avoid repeated freeze-thaw cycles.

Protocol 2: In Vivo Administration of Enalaprilat via
Intravenous Injection (Rat Model)

This protocol outlines the procedure for administering enalaprilat intravenously to a rat via the
tail vein.

Materials:
o Prepared and sterilized enalaprilat solution (e.g., 1 mg/mL)

¢ Rat restraint device
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e Heat lamp or warm water bath

o Sterile insulin syringes (e.g., 27-30 gauge needle)

e 70% ethanol

Procedure:

e Animal Preparation: Place the rat in a suitable restraint device, allowing access to the tail.

» Vein Dilation: To facilitate injection, warm the rat's tail using a heat lamp or by immersing it in
warm water for a few minutes. This will cause the lateral tail veins to dilate and become more
visible.

 Site Disinfection: Clean the injection site on the tail with a 70% ethanol wipe.

e Syringe Preparation: Draw the calculated dose of the enalaprilat solution into a sterile
insulin syringe. Ensure there are no air bubbles in the syringe.

« Injection: Insert the needle, bevel up, into one of the lateral tail veins. A successful insertion
will often be indicated by a small flash of blood in the hub of the needle.

o Administration: Slowly inject the enalaprilat solution. If swelling occurs at the injection site,
the needle is not in the vein; withdraw the needle and attempt the injection at a more
proximal site.

» Post-Injection: After the injection is complete, withdraw the needle and apply gentle pressure
to the injection site with a sterile gauze pad to prevent bleeding.

» Monitoring: Monitor the animal for any adverse reactions following the injection.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1671235?utm_src=pdf-body
https://www.benchchem.com/product/b1671235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Renin
(from Kidney)

ACE . . Increased
Renin . . Angiotensin Il AT1 Receptor
Angiotensinogen Angiotensin | Blood Pressure
(from Liver)

Aldosterone Secretion

ACE

K allikroin Bradykinin Inactive Metabolites
Kininogen

_ ) Decreased
= Blood Pressure

Click to download full resolution via product page

Caption: Mechanism of Enalaprilat action on RAAS and Bradykinin pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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